Phenyl p-tolyl sulfone

• IUPAC Name: 1-(benzenesulfonyl)-4-methylbenzene
• InChI: InChI=1S/C13H12O2S/c1-11-7-9-13(10-8-11)16(14,15)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key: YBRXHRWLEFCFEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C13H12O2S
• DSSTOX Substance ID: DTXSID0060937
• Molecular Weight: 232.30 g/mol
• CAS RN: 640-57-3

Description

Phenyl p-tolyl sulfone is an organic compound with the molecular formula C13H12O2S. It is a derivative of diphenyl sulfone. The compound is white to cream to gray in color and comes in the form of crystals or powder.

Synthesis Analysis

The synthesis of Phenyl p-tolyl sulfone has been reported in the literature. For instance, Ethynyl p-tolyl sulfone (Tosylacetylene) may be used in the synthesis of 2- (4-methylphenylsulfonyl)ethenyl (tosvinyl, Tsv) protected derivatives.

Molecular Structure Analysis

The molecular weight of Phenyl p-tolyl sulfone is 232.297 g/mol. Its IUPAC name is 1-(benzenesulfonyl)-4-methylbenzene. The structure of the compound can be represented by the SMILES string CC1=CC=C(C=C1)S(=O)(=O)C2=CC=CC=C2.

Chemical Reactions Analysis

Sulfones, including Phenyl p-tolyl sulfone, have been shown to participate in Pd-catalysed Suzuki–Miyaura type reactions. These reactions have opened a new area of research with burgeoning activity in recent years.

Physical And Chemical Properties Analysis

Phenyl p-tolyl sulfone has a melting point of 125°C to 129°C. It is odorless and soluble in organic solvents.

Scientific Research Applications

Thiol Protection

Phenyl vinyl sulfone and p-tolyl isobutenyl sulfone are effective for protecting SH groups through the Michael adduct. They offer high yields in both protection and deprotection under mild basic conditions, in both protic and aprotic solvents (Yoshiaki Kuroki & Robert Lett, 1984).

Synthesis of Stereoselective Compounds

The use of (E)-α-stannylvinyl phenyl(or p-tolyl)sulfones in iododestannylation reactions, followed by a reaction with (E)-alkenylzirconium(IV) complexes in the presence of a Pd(PPh3)4 catalyst, facilitates the stereoselective synthesis of (1Z,3E)-2- phenyl(or p-tolyl)sulfonyl-substituted 1,3-dienes (Rong-Hua Hu, Gui Chen & Mingzhong Cai, 2007).

Preparation of Allyl Aryl Sulfone Derivatives

Phenyl and p-tolyl allyl sulfone derivatives can be prepared by reacting BaylisHillman acetates with sodium 4-R-benzenesulfinate in water. This process is efficient in yielding corresponding sulfone derivatives in good to excellent yields (K. Karnakar, J. Shankar, S. N. Murthy & Y. Nageswar, 2011).

Photolytic Studies

The photolysis of phenylazo p-tolyl sulfone in aromatic solvents at room temperature leads to the formation of aryl radicals and p-tolylsulfonyl radicals, a process that has been thoroughly investigated to understand its dynamics and product distribution (Michio. Kobayashi, S. Fujii & H. Minato, 1972).

Role in Antibacterial Activity

Bis-phenylbismuth sulfonates, including those with p-tolyl groups, have been synthesized and assessed for their antibacterial activity against Helicobacter pylori. These compounds exhibit a dramatic increase in bactericidal activity compared to other related compounds (P. Andrews, M. Busse, G. Deacon, R. Ferrero, P. Junk, Katie K Huynh, I. Kumar & Jonathan G Maclellan, 2010).

Safety and Hazards

Phenyl p-tolyl sulfone should be handled with care. It is recommended to wear personal protective equipment, ensure adequate ventilation, avoid contact with skin, eyes, or clothing, avoid ingestion and inhalation, and avoid dust formation.

Future Directions

The field of sulfone chemistry, including Phenyl p-tolyl sulfone, is expanding. New facets of sulfone reactivity are being explored to further expand the flexibility of C–S bonds. This knowledge should stimulate impactful improvements on the use of sulfones in catalytic desulfitative C–C and C–X bond formation.

Q & A

Q1: How can phenyl p-tolyl sulfone be synthesized through thermal decomposition reactions?

A1: [] Phenyl p-tolyl sulfone has been identified as a product in the thermal decomposition of p-tolyl disulfone (di-p-tolyl sulfone) when carried out in bromobenzene. The reaction proceeds through a radical mechanism, where p-tolylsulfonyl radicals (ArSO₂•) generated from the homolytic cleavage of the S-S bond in p-tolyl disulfone react with bromobenzene, replacing a bromine atom. This highlights the potential of utilizing controlled thermal decomposition reactions for the synthesis of specific diaryl sulfones like phenyl p-tolyl sulfone.

Q2: Does the presence of phenyl p-tolyl sulfone in the product mixture of p-tolyl disulfone decomposition provide insights into the reaction mechanism?

A2: [] Absolutely. The isolation of phenyl p-tolyl sulfone strongly supports the involvement of p-tolylsulfonyl radicals (ArSO₂•) as intermediates in the thermal decomposition of p-tolyl disulfone. The formation of phenyl p-tolyl sulfone can be explained by a mechanism where the p-tolylsulfonyl radical attacks bromobenzene, abstracting a bromine atom and forming the desired product. This finding contributes to a better understanding of the complex decomposition pathways of aromatic α-disulfones.

Q3: Are there alternative synthetic routes to obtain phenyl p-tolyl sulfone, apart from thermal decomposition reactions?

A3: [] While the provided research primarily focuses on thermal decomposition, it's worth noting that alternative synthetic approaches might exist. Exploring reactions involving nucleophilic aromatic substitution on appropriately substituted sulfonyl chlorides or utilizing palladium-catalyzed coupling reactions with arylboronic acids could offer potential alternative routes. Further research is needed to explore and optimize these alternative synthetic strategies.